Cas no 1226437-13-3 (N-(3-{2H,3H-imidazo2,1-b1,3thiazol-6-yl}phenyl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide)

• Product Name: N-(3-{2H,3H-imidazo2,1-b1,3thiazol-6-yl}phenyl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide
• CAS No: 1226437-13-3
• MF: C₁₉H₁₅N₇OS
• MW: 389.433700799942
• CID: 6349019
• PubChem ID: 49671190
• Update Time: 2025-05-30

N-(3-{2H,3H-imidazo2,1-b1,3thiazol-6-yl}phenyl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-{2H,3H-imidazo2,1-b1,3thiazol-6-yl}phenyl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide
• N-[3-(2,3-dihydroimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]-3-(tetrazol-1-yl)benzamide
• F1897-1214
• N-(3-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide
• AKOS024618102
• 1226437-13-3
• N-(3-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-3-(1H-tetrazol-1-yl)benzamide

• Inchi： 1S/C19H15N7OS/c27-18(14-4-2-6-16(10-14)26-12-20-23-24-26)21-15-5-1-3-13(9-15)17-11-25-7-8-28-19(25)22-17/h1-6,9-12H,7-8H2,(H,21,27)
• InChI Key： XEOKBFTXEPGJQP-UHFFFAOYSA-N
• SMILES： S1C2=NC(C3C=CC=C(C=3)NC(C3C=CC=C(C=3)N3C=NN=N3)=O)=CN2CC1

Computed Properties

• Exact Mass: 389.10587930g/mol
• Monoisotopic Mass: 389.10587930g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 116Ų

Additional information on N-(3-{2H,3H-imidazo2,1-b1,3thiazol-6-yl}phenyl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide

N-(3-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide (CAS 1226437-13-3): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, N-(3-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide (CAS 1226437-13-3) stands out as a compound of significant interest. This molecule, with its intricate structure featuring both imidazo[2,1-b][1,3]thiazole and tetrazole moieties, has garnered attention for its potential applications in drug discovery and material science. Researchers and industry professionals are increasingly exploring its properties, synthesis pathways, and biological activities, making it a hot topic in contemporary chemical discussions.

The compound's unique structure combines a benzamide core with a 3-(1H-1,2,3,4-tetrazol-1-yl)phenyl substituent and a 2H,3H-imidazo[2,1-b][1,3]thiazol-6-yl group. This combination of heterocyclic systems is particularly noteworthy because both imidazothiazole and tetrazole rings are known to contribute to various pharmacological activities. The presence of these functional groups suggests potential interactions with biological targets, which is why this compound is frequently studied in the context of medicinal chemistry and drug design.

Recent trends in pharmaceutical research highlight the growing importance of heterocyclic compounds like N-(3-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide. Scientists are particularly interested in how the tetrazole ring (a bioisostere for carboxylic acid) might influence the compound's bioavailability and metabolic stability. Meanwhile, the imidazothiazole component could contribute to specific binding affinities, making this molecule a promising candidate for further investigation in various therapeutic areas.

From a synthetic chemistry perspective, the preparation of CAS 1226437-13-3 involves sophisticated multi-step organic transformations. The construction of the imidazo[2,1-b][1,3]thiazole system typically requires careful optimization of reaction conditions to ensure good yields and purity. Similarly, the introduction of the tetrazole functionality often employs [2+3] cycloaddition strategies. These synthetic challenges make the compound an interesting subject for methodological studies in organic synthesis, with researchers continuously exploring more efficient and sustainable routes to its production.

The physicochemical properties of N-(3-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide are crucial for understanding its potential applications. Preliminary studies suggest that the compound exhibits moderate solubility in polar organic solvents, which is typical for molecules containing both aromatic and heterocyclic components. The presence of multiple nitrogen atoms in the structure likely contributes to its hydrogen-bonding capacity, an important factor in biological interactions. These characteristics make the compound particularly interesting for formulation scientists working on drug delivery systems.

In the context of current pharmaceutical trends, there's growing interest in how imidazo[2,1-b][1,3]thiazole-containing compounds might interact with various biological targets. The structural features of CAS 1226437-13-3 suggest potential activity against enzymes or receptors that recognize similar heterocyclic systems. This has led to speculation about possible applications in areas such as anti-inflammatory or antimicrobial therapies, though concrete biological data remains limited and represents an area for future research.

The commercial availability of N-(3-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide is currently limited to specialized chemical suppliers serving the research community. As interest in this compound grows, particularly in academic and pharmaceutical research circles, demand may increase for both the bulk material and related analogs. This presents opportunities for chemical manufacturers to develop scalable synthetic routes and purification methods to meet potential market needs.

From a safety and handling perspective, while CAS 1226437-13-3 is not classified as hazardous under standard regulations, proper laboratory precautions should always be observed when working with any chemical substance. Researchers handling this compound should consult available safety data and implement appropriate protective measures, particularly given the limited toxicological information currently available for this specific molecule.

The future research directions for N-(3-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide are likely to focus on several key areas. These may include detailed structure-activity relationship studies, exploration of its potential as a scaffold for drug discovery, and investigation of its physicochemical properties in various formulations. Additionally, computational chemistry approaches could provide valuable insights into its molecular interactions and potential biological targets.

In conclusion, N-(3-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide (CAS 1226437-13-3) represents an intriguing example of modern heterocyclic chemistry with potential significance in pharmaceutical research. Its complex structure combining imidazothiazole and tetrazole moieties offers numerous possibilities for scientific exploration and potential applications. As research into this compound continues to evolve, it may well emerge as an important building block in medicinal chemistry or material science, contributing to advancements in these fields.